Cas no 1785345-17-6 (2-1-(hydroxymethyl)cyclobutylphenol)

• Product Name: 2-1-(hydroxymethyl)cyclobutylphenol
• CAS No: 1785345-17-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6245844
• PubChem ID: 105437517
• Update Time: 2025-07-22

2-1-(hydroxymethyl)cyclobutylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(hydroxymethyl)cyclobutylphenol
• EN300-1805582
• 1785345-17-6
• 2-[1-(hydroxymethyl)cyclobutyl]phenol

• Inchi： 1S/C11H14O2/c12-8-11(6-3-7-11)9-4-1-2-5-10(9)13/h1-2,4-5,12-13H,3,6-8H2
• InChI Key： VRQCCERDFOTNFT-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2O)CCC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-1-(hydroxymethyl)cyclobutylphenol

Comprehensive Analysis of 2-1-(hydroxymethyl)cyclobutylphenol (CAS No. 1785345-17-6): Properties, Applications, and Industry Insights

The chemical compound 2-1-(hydroxymethyl)cyclobutylphenol (CAS No. 1785345-17-6) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and material science. This hydroxymethyl-substituted cyclobutylphenol derivative exhibits a balanced combination of hydrophilicity and lipophilicity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel drug candidates and specialty polymers.

One of the most searched questions regarding 2-1-(hydroxymethyl)cyclobutylphenol relates to its synthetic routes and purification methods. The compound can be synthesized through cyclobutylation of phenol derivatives followed by hydroxymethylation, with yields optimized through careful control of reaction conditions. Advanced purification techniques such as preparative HPLC or recrystallization from ethanol/water mixtures are commonly employed to achieve high purity grades (>98%), which is critical for pharmaceutical applications. Recent studies have highlighted its role as a chiral building block in asymmetric synthesis, addressing the growing demand for enantiomerically pure compounds in medicinal chemistry.

The thermal stability and solubility profile of 1785345-17-6 make it particularly interesting for formulation scientists. With a melting point range of 145-148°C and good solubility in polar organic solvents (DMSO, methanol) while being sparingly soluble in water, this compound offers flexible processing options. These characteristics have led to its investigation in controlled-release formulations and as a polymer modifier, aligning with current industry trends toward smart materials and targeted delivery systems. Environmental stability studies show promising results regarding its biodegradation potential, an increasingly important factor in green chemistry initiatives.

In pharmacological research, the structure-activity relationship of 2-1-(hydroxymethyl)cyclobutylphenol has shown intriguing possibilities. The cyclobutyl ring confers conformational rigidity while the phenolic hydroxyl and hydroxymethyl groups provide sites for further derivatization. This molecular architecture has been explored in the design of enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. Computational chemistry studies suggest favorable ADME properties, with particular attention to its blood-brain barrier permeability - a hot topic in CNS drug development.

From an industrial perspective, the scalability of 1785345-17-6 production has become a key discussion point. Process chemists have developed continuous flow methods that improve yield and reduce waste compared to traditional batch synthesis, addressing both economic and environmental concerns. The compound's compatibility with green chemistry principles has made it a subject of interest in sustainable manufacturing discussions, especially regarding atom economy and reduced solvent use. These developments correspond with the pharmaceutical industry's push toward more eco-friendly production methods.

Analytical characterization of 2-1-(hydroxymethyl)cyclobutylphenol typically involves a combination of HPLC-UV, LC-MS, and comprehensive NMR spectroscopy (1H, 13C, 2D experiments). The compound shows characteristic signals in the aromatic region (δ 6.8-7.2 ppm) and distinct cyclobutyl proton patterns (δ 1.8-2.6 ppm), providing reliable quality control markers. Recent advancements in analytical techniques, particularly high-resolution mass spectrometry, have enabled more precise identification of potential impurities - a crucial consideration for regulatory compliance in pharmaceutical applications.

The commercial availability of 1785345-17-6 has expanded significantly, with multiple suppliers now offering the compound in research quantities through online chemical marketplaces. This accessibility has facilitated broader investigation into its potential applications, including emerging areas like bioconjugation chemistry and functional material design. Price trends indicate stable demand, with current market analysis suggesting growing interest from both academic and industrial research sectors. Proper storage recommendations (2-8°C under inert atmosphere) and handling precautions (standard laboratory PPE) ensure material integrity during research use.

Future research directions for 2-1-(hydroxymethyl)cyclobutylphenol appear promising, particularly in exploring its catalytic applications and potential in photoresponsive materials. The compound's ability to participate in hydrogen bonding networks while maintaining thermal stability makes it an interesting candidate for supramolecular chemistry applications. Additionally, its UV absorption characteristics have prompted investigations into light-sensitive formulations, aligning with current interests in photo-controlled drug delivery systems and smart coatings.